molecular formula C12H11NS B8316122 1-Methyl-4-thionaphthamide

1-Methyl-4-thionaphthamide

Cat. No.: B8316122
M. Wt: 201.29 g/mol
InChI Key: NGALPGPLXASTQC-UHFFFAOYSA-N
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Description

1-Methyl-4-thionaphthamide is a useful research compound. Its molecular formula is C12H11NS and its molecular weight is 201.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11NS

Molecular Weight

201.29 g/mol

IUPAC Name

4-methylnaphthalene-1-carbothioamide

InChI

InChI=1S/C12H11NS/c1-8-6-7-11(12(13)14)10-5-3-2-4-9(8)10/h2-7H,1H3,(H2,13,14)

InChI Key

NGALPGPLXASTQC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C2=CC=CC=C12)C(=S)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

At a temperature and in the manner as described in Example 1, 39 g of potassium thiocyanate (0.4 mol) are stirred into 0.3 l of 98% hydrofluoric acid, 47 g of α-methylnaphthalene (0.33 mol) are added, and the mixture is stirred for 4 hours at room temperature. The reaction is then complete. Work-up is possible by stirring with ice, as described in the preceding Examples, or by distilling off the greater part of the hydrofluoric acid in a steel apparatus before stirring with ice. 64 g of 1-methyl-4-thionaphthamide having a melting point of 143° - 145° C are obtained, which corresponds to a yield of 97% of the theoretical yield, relative to α-methyl-naphthalene used.
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Synthesis routes and methods II

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